![molecular formula C20H19N3O B2751432 2-methyl-N-(2-(2-phenylpyrimidin-5-yl)ethyl)benzamide CAS No. 2034343-21-8](/img/structure/B2751432.png)
2-methyl-N-(2-(2-phenylpyrimidin-5-yl)ethyl)benzamide
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Description
2-methyl-N-(2-(2-phenylpyrimidin-5-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C20H19N3O and its molecular weight is 317.392. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity
Compounds with structures related to 2-methyl-N-(2-(2-phenylpyrimidin-5-yl)ethyl)benzamide have been synthesized and evaluated for their biological activities. For example, research on substituted 4-(bromomethyl)-N-(4-ethyl-6-methylpyrimidin-2-yl)benzamide derivatives showed significant antibacterial and antifungal activities (M. Vijaya Laxmi, G. Ravi, A. Nath, 2019). These findings suggest that the structural framework of this compound could be explored for antimicrobial properties.
Anticancer Research
Similarly, the synthesis and evaluation of novel pyrazolopyrimidines derivatives as anticancer agents highlight the potential for compounds with pyrimidine structures to act against cancer cells. A study demonstrated that certain derivatives exhibited significant anticancer activities, suggesting that the pyrimidine core could be instrumental in developing new anticancer agents (A. Rahmouni et al., 2016).
Antiviral and Anti-inflammatory Applications
Research on 5-substituted-2,4-diamino-6-[2-(phosphonomethoxy)ethoxy]pyrimidines revealed their potential as antiviral agents, particularly against retroviruses, indicating the therapeutic relevance of pyrimidine derivatives in viral infections (D. Hocková et al., 2003). This suggests that derivatives of this compound might also find applications in antiviral research.
Enzyme Inhibition for Therapeutic Uses
Another study on 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives, which explored their anti-acetylcholinesterase activity, indicates the potential of structurally related compounds in treating conditions such as Alzheimer's disease (H. Sugimoto et al., 1990). This highlights the possibility of using compounds like this compound for neurological disorders.
Properties
IUPAC Name |
2-methyl-N-[2-(2-phenylpyrimidin-5-yl)ethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19N3O/c1-15-7-5-6-10-18(15)20(24)21-12-11-16-13-22-19(23-14-16)17-8-3-2-4-9-17/h2-10,13-14H,11-12H2,1H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UJQCRASLBNCNAZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(=O)NCCC2=CN=C(N=C2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.